Cas no 2490314-26-4 (rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo3.2.0heptane-6,6-dione)

• Product Name: rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo3.2.0heptane-6,6-dione
• CAS No: 2490314-26-4
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• MDL: MFCD32853269
• CID: 5670170
• PubChem ID: 155822066
• Update Time: 2025-06-08

rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo3.2.0heptane-6,6-dione Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo[3.2.0]heptane-6,6-dione
• EN300-27144364
• 2490314-26-4
• (1S,5R)-1-phenyl-6lambda6-thia-3-azabicyclo[3.2.0]heptane 6,6-dioxide
• rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo3.2.0heptane-6,6-dione

• MDL： MFCD32853269
• Inchi： 1S/C11H13NO2S/c13-15(14)8-11(7-12-6-10(11)15)9-4-2-1-3-5-9/h1-5,10,12H,6-8H2/t10-,11-/m0/s1
• InChI Key： HMBRNFYQODFLJI-QWRGUYRKSA-N
• SMILES： S1(C[C@]2(C3C=CC=CC=3)CNC[C@H]12)(=O)=O

Computed Properties

• Exact Mass: 223.06669983g/mol
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.6Ų

Additional information on rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo3.2.0heptane-6,6-dione

Comprehensive Overview of rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo[3.2.0]heptane-6,6-dione (CAS No. 2490314-26-4)

The compound rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo[3.2.0]heptane-6,6-dione (CAS No. 2490314-26-4) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its intricate framework, featuring a thia-azabicyclo core and a phenyl substituent, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural resemblance to other bioactive bicyclic compounds.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and stereochemical properties. The rac-(1R,5S) designation indicates a racemic mixture of enantiomers, which is a critical consideration for its pharmacological activity. Recent advancements in asymmetric synthesis have enabled more efficient production of enantiopure forms, addressing the growing demand for chiral intermediates in drug development. This aligns with the broader industry trend toward precision medicine and targeted therapies.

Another hot topic in the context of rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo[3.2.0]heptane-6,6-dione is its potential role in neurodegenerative disease research. With the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are exploring novel compounds that can modulate neurotransmitter systems or inhibit protein aggregation. Preliminary studies suggest that this compound's bicyclic architecture may interact with key biological targets, though further validation is required.

From a chemical stability perspective, the 6,6-dione moiety in the structure raises questions about its reactivity under physiological conditions. Researchers often inquire about its solubility, metabolic fate, and formulation compatibility—key factors for its potential use in drug delivery systems. Computational modeling and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies are increasingly employed to predict these properties, reflecting the integration of AI-driven drug design in modern chemistry.

The compound's CAS No. 2490314-26-4 serves as a unique identifier in regulatory and commercial databases, facilitating its traceability in supply chains and patent literature. As the pharmaceutical industry shifts toward green chemistry principles, there is also growing interest in optimizing its synthesis to minimize waste and energy consumption. This aligns with broader sustainability goals and the push for eco-friendly manufacturing processes.

In summary, rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo[3.2.0]heptane-6,6-dione represents a compelling case study at the intersection of medicinal chemistry, drug discovery, and materials science. Its multifaceted applications and ongoing research developments make it a subject of enduring interest for both academic and industrial stakeholders.